Cas no 2763750-42-9 (1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride)

• Product Name: 1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride
• CAS No: 2763750-42-9
• MF: C₇H₁₂ClNO₃
• MW: 193.628081321716
• CID: 6185045
• PubChem ID: 165947939
• Update Time: 2025-10-28

1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride
• 2763750-42-9
• EN300-37468228
• EN300-37351048
• 1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride

• Inchi： 1S/C7H11NO3.ClH/c9-4-7-1-6(2-7,3-8-7)5(10)11;/h8-9H,1-4H2,(H,10,11);1H
• InChI Key： UAGLOBQXXFPLJB-UHFFFAOYSA-N
• SMILES： Cl.OCC12CC(C(=O)O)(CN1)C2

Computed Properties

• Exact Mass: 193.0505709g/mol
• Monoisotopic Mass: 193.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride

Introduction to 1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride (CAS No 2763750-42-9)

The compound 1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride (CAS No 2763750-42-9) is a unique organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its bicyclic structure, which contributes to its stability and reactivity under different conditions. Recent studies have highlighted its role in drug delivery systems and as a building block for advanced materials.

Chemical Structure and Properties

The molecular structure of 1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride consists of a bicyclic framework with a hydroxymethyl group and a carboxylic acid moiety. The bicyclic system, specifically the azabicyclo[2.1.1]hexane ring, provides the molecule with rigidity and unique electronic properties. The hydroxymethyl group introduces hydrophilic characteristics, while the carboxylic acid group adds acidity and the potential for forming salts, such as the hydrochloride salt in this compound.

Synthesis and Applications

The synthesis of this compound involves multi-step organic reactions, often utilizing ring-closing metathesis or other cyclization techniques to form the bicyclic structure. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications.

In terms of applications, 1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride has shown promise in drug delivery systems due to its ability to act as a carrier for bioactive molecules. Its rigid structure allows for controlled release mechanisms, enhancing the efficacy of therapeutic agents.

Recent Research Findings

Recent studies have explored the use of this compound in creating stimuli-responsive materials. Researchers have demonstrated that the molecule can undergo conformational changes in response to external stimuli such as pH or temperature, making it suitable for applications in smart drug delivery systems.

Additionally, investigations into its interactions with biological systems have revealed potential anti-inflammatory properties. Preclinical studies suggest that this compound may inhibit certain inflammatory pathways, offering new avenues for treating chronic inflammatory diseases.

Conclusion

1-(Hydroxymethyl)-2-azabicyclo[2.1.1]hexane-4-carboxylic acid hydrochloride (CAS No 2763750-42-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an attractive candidate for both academic research and industrial development.